DI(Tert-butyl) 4-(3-{4-[(dimethylamino)sulfonyl]phenyl}-1-phenyl-1H-pyrazol-4-YL)-2,6-dimethyl-1,4-dihydro-3,5-pyridinedicarboxylate DI(Tert-butyl) 4-(3-{4-[(dimethylamino)sulfonyl]phenyl}-1-phenyl-1H-pyrazol-4-YL)-2,6-dimethyl-1,4-dihydro-3,5-pyridinedicarboxylate
Brand Name: Vulcanchem
CAS No.:
VCID: VC15624821
InChI: InChI=1S/C34H42N4O6S/c1-21-27(31(39)43-33(3,4)5)29(28(22(2)35-21)32(40)44-34(6,7)8)26-20-38(24-14-12-11-13-15-24)36-30(26)23-16-18-25(19-17-23)45(41,42)37(9)10/h11-20,29,35H,1-10H3
SMILES:
Molecular Formula: C34H42N4O6S
Molecular Weight: 634.8 g/mol

DI(Tert-butyl) 4-(3-{4-[(dimethylamino)sulfonyl]phenyl}-1-phenyl-1H-pyrazol-4-YL)-2,6-dimethyl-1,4-dihydro-3,5-pyridinedicarboxylate

CAS No.:

Cat. No.: VC15624821

Molecular Formula: C34H42N4O6S

Molecular Weight: 634.8 g/mol

* For research use only. Not for human or veterinary use.

DI(Tert-butyl) 4-(3-{4-[(dimethylamino)sulfonyl]phenyl}-1-phenyl-1H-pyrazol-4-YL)-2,6-dimethyl-1,4-dihydro-3,5-pyridinedicarboxylate -

Specification

Molecular Formula C34H42N4O6S
Molecular Weight 634.8 g/mol
IUPAC Name ditert-butyl 4-[3-[4-(dimethylsulfamoyl)phenyl]-1-phenylpyrazol-4-yl]-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate
Standard InChI InChI=1S/C34H42N4O6S/c1-21-27(31(39)43-33(3,4)5)29(28(22(2)35-21)32(40)44-34(6,7)8)26-20-38(24-14-12-11-13-15-24)36-30(26)23-16-18-25(19-17-23)45(41,42)37(9)10/h11-20,29,35H,1-10H3
Standard InChI Key UQHHPCFMTDZDBN-UHFFFAOYSA-N
Canonical SMILES CC1=C(C(C(=C(N1)C)C(=O)OC(C)(C)C)C2=CN(N=C2C3=CC=C(C=C3)S(=O)(=O)N(C)C)C4=CC=CC=C4)C(=O)OC(C)(C)C

Introduction

The compound DI(Tert-butyl) 4-(3-{4-[(dimethylamino)sulfonyl]phenyl}-1-phenyl-1H-pyrazol-4-YL)-2,6-dimethyl-1,4-dihydro-3,5-pyridinedicarboxylate is a complex organic molecule with a linear formula of C36H48N4O7S. It is a derivative of pyrazole and pyridine, incorporating a sulfonyl group, which is known for its diverse biological activities. This compound is available commercially and typically ships within a few business days, with international orders taking slightly longer .

Synthesis and Preparation

While specific synthesis details for this compound are not readily available, similar compounds are often synthesized through multi-step reactions involving the formation of the pyrazole and pyridine rings separately before being linked together. The use of commercially available reagents and simple transformations is common in such syntheses .

Research Findings and Future Directions

Given the lack of specific research findings on this compound, future studies could focus on its synthesis optimization, biological activity screening, and potential applications in medicine or agriculture. The compound's structure suggests it could be a candidate for drug development, particularly in areas where pyrazole and pyridine derivatives have shown promise.

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